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Compound of Interest

5-chloro-3-methylpyridazine
Compound Name:

hydrochloride
CAS No.: 2153472-96-7
Cat. No.: B6247043

Get Quote

Executive Summary

5-chloro-3-methylpyridazine is a versatile heterocyclic building block used in the synthesis of
agrochemicals and pharmaceutical candidates (e.g., inhibitors of phosphodiesterase or kinase
pathways). As a hydrochloride salt, the compound exhibits distinct physical properties—
enhanced water solubility and hygroscopicity—that complicate standard spectral analysis.

This guide provides a rigorous analytical framework to:

o Confirm Identity: Differentiate the target from common regioisomers (e.g., 3-chloro-6-
methylpyridazine) using NMR coupling constants.

e Assess Purity: Quantify ionic stoichiometry and organic purity.

» Validate Structure: Correlate MS fragmentation and IR bands with theoretical predictions.

Chemical Profile & Sample Handling
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Analyte Specifications

Property Detail

IUPAC Name 5-chloro-3-methylpyridazine hydrochloride
CAS No.[1][2][3][4][5] (Free Base) 2153472-96-7 (Specific isomer)
Molecular Formula CsHsCINz - HCI

128.56 (Free Base) + 36.46 (HCI) = 165.02

Molecular Weight
g/mol

Pyridazine ring substituted at C3 (Methyl) and
C5 (Chloro)

Structure

Critical Handling Protocols (Salt Form)

The hydrochloride salt is prone to proton exchange and hygroscopicity.

» Solvent Selection: Avoid CDCIs for the salt form due to poor solubility and potential
aggregation. Use DMSO-ds for routine *H NMR to observe exchangeable protons, or D20 for
sharp aromatic signals (sacrificing the NH* peak).

» Desalting for MS: High concentrations of Cl~ suppress ionization in ESI-MS. Use an inline
divert valve or dilute samples in 50:50 MeCN:Hz20 with 0.1% Formic Acid.

Nuclear Magnetic Resonance (NMR)

Spectroscopy[3][6][7]
'H NMR Analysis (DMSO-de, 400 MHZz)

The definitive identification of the 5-chloro-3-methyl isomer relies on the coupling pattern of the
aromatic protons. Unlike the 3-chloro-6-methyl isomer (which shows ortho-coupling,

Hz), the target molecule displays meta-coupling.

Predicted Spectral Data:
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Shift ( Coupling (
Position Multiplicity Integral Assignment
» PpmM) , HZ)
Protonated
NH* 10.0-12.0 Broad Singlet 1H - Nitrogen
(N1/N2)
H-6 9.10-9.25 Doublet 1H to Nitrogen
(Deshielded)
H-4 7.80 - 7.95 Doublet 1H to Nitrogen,
adj. to Methyl
CHs 2.65-2.75 Singlet 3H - Methyl at C3

Mechanistic Insight:
o Regioisomer Differentiation:

o Target (5-Cl, 3-Me): H4 and H6 are separated by C5-CI. They exhibit W-coupling (meta),
resulting in a small coupling constant (

Hz).

o Isomer (3-Cl, 6-Me): Protons are at C4 and C5. They exhibit ortho-coupling, resulting in a
large coupling constant (

Hz).

o Isomer (3-Cl, 5-Me): Protons are at C4 and C6 (meta). Differentiation from the target
requires NOE (Nuclear Overhauser Effect) analysis. Irradiating the Methyl group (2.7 ppm)
in the target will show enhancement only at H-4, whereas in the 3-Cl-5-Me isomer, the
methyl is at C5, flanked by H4 and H6, potentially showing NOE to both.

3C NMR Analysis

o Key Signals:

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6247043?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[e]

C-Me: ~20-22 ppm.

o

C=N (C3): ~158-160 ppm (Deshielded by N and Me).

[¢]

C-CI (C5): ~135 ppm.

[¢]

C-H (C6): ~150 ppm (Very deshielded,

to N).

[e]

C-H (C4): ~128 ppm.[5]

Mass Spectrometry (MS) Analysis[2][5][8][9][10]
Methodology: LC-ESI-MS

 lonization Mode: Positive Electrospray lonization (ESI+).

o Mobile Phase: Water/Acetonitrile + 0.1% Formic Acid.

Isotope Pattern & Fragmentation

The presence of Chlorine provides a diagnostic isotopic signature.
e Parent lon [M+H]*:

o m/z 129.0 (3>Cl isotope, 100% relative abundance).

o m/z 131.0 (3Cl isotope, ~32% relative abundance).

o Note: The HCI salt counter-ion does not appear in the positive ion spectrum.
o Fragmentation Pathway (CID):

o Loss of N2 (m/z 129

101): Characteristic of pyridazines/diazines (Retro-Diels-Alder).

o Loss of CI/HCI (m/z 129
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94/93): Radical cleavage of the halogen.

o Loss of HCN (m/z 101
74): Fragmentation of the remaining carbon skeleton.

Infrared (IR) Spectroscopy[6][9][11]
Sample Preparation

o Technique: ATR (Attenuated Total Reflectance) or KBr Pellet.

e Warning: KBr is hygroscopic; ensure the salt is dry to prevent water bands masking the N-H
region.

Diagnostic Bands

Frequency (cm™?) Vibration Mode Structural Significance

Broad, multi-structured band

2400 - 3000 N-H* Stretch o
indicating the HCI salt.
3050 C-H Stretch (Ar) Aromatic protons.
1580 - 1600 C=N/C=C Stretch Pyridazine ring skeleton.
1050 - 1100 C-CI Stretch Aryl chloride signature.
Out-of-plane bending (OOP)
800 - 850 C-H Bending characteristic of isolated

aromatic protons.

Visualization of Analytical Logic
Structural Differentiation Workflow

The following diagram illustrates the decision tree for confirming the specific 5-chloro-3-methyl
isomer against its most common analogs.
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Unknown Chloromethylpyridazine HCI

1H NMR: Analyze Coupling (J)

J ~ 9.0 Hz (Ortho) J ~ 2.0 Hz (Meta)

Isomer: 3-Chloro-6-methyl NOE Experiment (Irradiate Methyl)

NOE to 1 Proton (H4)

NOE to 2 Protons (H4 & H6)

CONFIRMED: 5-Chloro-3-methyl Isomer: 3-Chloro-5-methyl

Click to download full resolution via product page

Caption: Analytical decision tree using NMR coupling constants and NOE to isolate the 5-
chloro-3-methylpyridazine isomer.

MS Fragmentation Pathway

Proposed fragmentation mechanism for the molecular ion [M+H]*.
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miz 129/131 - Cl radical
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Caption: ESI-MS fragmentation pathway showing characteristic losses of Nitrogen and
Chlorine.

Experimental Protocol Summary
Protocol A: Salt Stoichiometry Determination
(Gravimetric/Titration)

To ensure the substance is a mono-hydrochloride:

Dissolve 50 mg of sample in 10 mL deionized water.

Add 2 drops of 0.1 M HNO:s.

Titrate with 0.1 M AgNOs solution.

Target Calculation: 1 eq. of CI~ should correspond to 165.02 g/mol .
o Calculation: %CI (theoretical) = 21.5% (ionic Cl only).

o Note: Covalent CI (on the ring) will not precipitate under standard conditions.

Protocol B: NMR Sample Prep

e Dry the sample: Vacuum dry at 40°C for 2 hours to remove surface moisture.

e Solvent: Use 0.6 mL DMSO-de (99.9% D).
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+ Reference: TMS (0.00 ppm) or residual DMSO pentet (2.50 ppm).

¢ Acquisition: 16 scans minimum; Pulse delay > 2s to ensure relaxation of aromatic protons.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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